Cas no 1806575-73-4 (2,6-Bis(trifluoromethyl)-3-methoxypyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-3-methoxypyridine
• CAS No: 1806575-73-4
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4801953
• Update Time: 2025-10-31

2,6-Bis(trifluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H5F6NO/c1-16-4-2-3-5(7(9,10)11)15-6(4)8(12,13)14/h2-3H,1H3
• InChI Key： HXABXAUPYJYDLD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Bis(trifluoromethyl)-3-methoxypyridine

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-3-methoxypyridine (CAS No. 1806575-73-4)

2,6-Bis(trifluoromethyl)-3-methoxypyridine (CAS No. 1806575-73-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features two trifluoromethyl groups at the 2- and 6-positions and a methoxy group at the 3-position, which contribute to its remarkable stability and reactivity. This combination makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 2,6-Bis(trifluoromethyl)-3-methoxypyridine has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics. The trifluoromethyl groups enhance lipophilicity and metabolic stability, making this compound a hotspot for studies on bioavailability optimization and drug design.

From an industrial perspective, CAS No. 1806575-73-4 is often explored for its role in catalysis and ligand design. Its electron-withdrawing properties make it an excellent candidate for modifying reaction pathways in organic synthesis. Additionally, the compound's stability under various conditions aligns with the growing trend toward sustainable chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives.

One of the most frequently asked questions about 2,6-Bis(trifluoromethyl)-3-methoxypyridine revolves around its synthetic routes and scalability. Recent publications highlight innovative methods to produce this compound efficiently, addressing concerns about cost and yield. Another trending topic is its potential in electronic materials, where its fluorinated structure could improve performance in OLEDs and other advanced devices.

Safety and handling of CAS No. 1806575-73-4 are also critical discussion points. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. This aligns with broader industry searches for best practices in chemical management and lab safety, reflecting the compound's relevance in modern research environments.

In summary, 2,6-Bis(trifluoromethyl)-3-methoxypyridine (CAS No. 1806575-73-4) stands out as a versatile and high-value compound in both academic and industrial settings. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing innovation. As research continues to uncover new uses, this compound is poised to remain a key player in the development of next-generation chemical solutions.